Cas no 70460-54-7 (3-hydroxy-2-methoxy-3-(nitromethyl)-2-phenyl-2,3-dihydro-4H-chromen-4-one)

• Product Name: 3-hydroxy-2-methoxy-3-(nitromethyl)-2-phenyl-2,3-dihydro-4H-chromen-4-one
• CAS No: 70460-54-7
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• CID: 975182
• PubChem ID: 265701
• Update Time: 2025-04-19

3-hydroxy-2-methoxy-3-(nitromethyl)-2-phenyl-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-methoxy-3-(nitromethyl)-2-phenyl-2,3-dihydro-4H-chromen-4-one
• 3-hydroxy-2-methoxy-3-(nitromethyl)-2-phenylchromen-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3-hydroxy-2-methoxy-3-(nitromethyl)-2-phenyl-
• AC1L6EIU
• AC1Q21TO
• AG-G-75085
• AR-1G2442
• CHEMBL489136
• CTK5D2448
• NSC102032
• NSC-102032
• UNII-032IK3ZVSW
• 70460-54-7
• NSC 102032
• 3-hydroxy-2-methoxy-3-(nitromethyl)-2-phenyl-chroman-4-one
• 3-Hydroxy-2-methoxy-3-(nitromethyl)-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one
• DTXSID30990667
• 032IK3ZVSW
• DS-004877

• Inchi： 1S/C17H15NO6/c1-23-17(12-7-3-2-4-8-12)16(20,11-18(21)22)15(19)13-9-5-6-10-14(13)24-17/h2-10,20H,11H2,1H3
• InChI Key： PBZFEPNRSHWVMA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(C[N+](=O)[O-])(C1(C1C=CC=CC=1)OC)O)=O

Computed Properties

• Exact Mass: 329.08995
• Monoisotopic Mass: 329.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 98.9
• LogP: 2.29210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2-O-methylated flavonoids